Cas no 74174-44-0 ((22RS,23RS)-28-Homo Brassinolide)

• Product Name: (22RS,23RS)-28-Homo Brassinolide
• CAS No: 74174-44-0
• Molecular Formula: C₂₉H₅₀O₆
• Molecular Weight: 494.703710079193
• CID: 567928
• PubChem ID: 11038340

(22RS,23RS)-28-Homo Brassinolide Properties

Names and Identifiers

• 6H-Benz[c]indeno[5,4-e]oxepin-6-one,1-[(1S,4S)-4-ethyl-2,3-dihydroxy-1,5-dimethylhexyl]hexadecahydro-8,9-dihydroxy-10a,12a-dimethyl-,(1R,3aS,3bS,6aS,8S,9R,10aR,10bS,12aS)-
• Homobrassinolide
• 6H-Benz[c]indeno[5,4-e]oxepin-6-one,1-[(1S,4S)-4-ethyl-2,3-dihydroxy-1,5-dimethylhexyl]hexadecahydro-8,9-dihydroxy-10a,12a-di
• 6H-Benz[c]indeno[5,4-e]oxepin-6-one,1-(4-ethyl-2,3-dihydroxy-1,5-dimethylhexyl)hexadecahydro-8,9-dihydroxy-10a,12a-dimethyl-,[1R-[1a(1S*,4S*),3ab,3ba,6ab,8b,9b,10aa,10bb,12aa]]-[partial]-
• B-Homo-7-oxastigmastan-6-one,2,3,22,23-tetrahydroxy-, (2a,3a,5a)-
• Brassinolide-ethyl
• (1R,3aS,3bS,6aS,8S,9R,10aR,10bS,12aS)-1-[(1S,4S)-4-Ethyl-2,3-dihydroxy-1,5-dimethylhexyl]hexadecahydro-8,9-dihydroxy-10a,12a-dimethyl-6H-benz[c]indeno[5,4-e]oxepin-6-one
• (22RS,23RS)-28-Homo Brassinolide
• 82373-95-3
• (1S,2R,4R,5S,7S,11S,12S,15R,16S)-15-[(2S,3R,4R,5S)-5-ethyl-3,4-dihydroxy-6-methylheptan-2-yl]-4,5-dihydroxy-2,16-dimethyl-9-oxatetracyclo[9.7.0.02,7.012,16]octadecan-8-one
• CHEBI:180809
• B-Homo-7-oxastigmastan-6-one, 2,3,22,23-tetrahydroxy-, (2alpha,3alpha,5alpha)-
• CHEMBL1801924
• (22R,23R)-homobrassinolide
• P301F2094N
• 28-homobrassinolide
• (22R,23R)-28-Homo Brassinolide
• SCHEMBL644674
• (22R,23R)-28-homobrassinolide
• 74174-44-0
• HY-N9435
• UNII-P301F2094N
• 6H-Benz(C)indeno(5,4-E)oxepin-6-one, 1-((1S,2R,3R,4S)-4-ethyl-2,3-dihydroxy-1,5-dimethylhexyl)hexadecahydro-8,9-dihydroxy-10a,12a-dimethyl-, (1R,3aS,3bS,6aS,8S,9R,10aR,10bS,12aS)-
• DTXSID901315552
• CS-0168966
• Q27286050
• AC-34982
• DA-69729

• InChIKey： HJIKODJJEORHMZ-NNPZUXBVSA-N
• Inchi： InChI=1S/C29H50O6/c1-7-17(15(2)3)26(33)25(32)16(4)19-8-9-20-18-14-35-27(34)22-12-23(30)24(31)13-29(22,6)21(18)10-11-28(19,20)5/h15-26,30-33H,7-14H2,1-6H3/t16-,17-,18-,19+,20-,21-,22+,23-,24+,25+,26+,28+,29+/m0/s1
• SMILES： CCC(C(C)C)C(C(C(C)C1CCC2C1(CCC3C2COC(=O)C4C3(CC(C(C4)O)O)C)C)O)O

Computed Properties

• Exact Mass: 494.36073931g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 494.36073931g/mol
• Heavy Atom Count: 35
• Complexity: 770
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.2
• Topological Polar Surface Area: 107Ų

Experimental Properties

• LogP: 3.78010
• PSA: 107.22000
• Boiling Point: 643.0±55.0 °C at 760 mmHg
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: 203.2±25.0 °C
• Solubility: Insuluble (1.6E-3 g/L) (25 ºC),
• Color/Form: No data avaiable
• Density: 1.130±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Brassinolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Brassinolides and derivatives